N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methanesulfonylbenzamide

• IUPAC Name: N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methylsulfonylbenzamide
• InChI: InChI=1S/C19H18N2O5S2/c1-25-13-7-8-17(26-2)15(10-13)16-11-27-19(20-16)21-18(22)12-5-4-6-14(9-12)28(3,23)24/h4-11H,1-3H3,(H,20,21,22)
• InChI Key: JOTUVWNWNYIGPQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)S(=O)(=O)C
• Molecular Formula: C19H18N2O5S2
• Molecular Weight: 418.5 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen. It also has a methanesulfonyl group and a benzamide group. The presence of the dimethoxyphenyl group suggests that it might have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic dimethoxyphenyl group and the thiazole ring could potentially influence its overall shape and electronic properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, solubility, melting point, and boiling point would be determined by the functional groups present in the molecule.

Scientific Research Applications

N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methanesulfonylbenzamide has been studied extensively for its potential medicinal applications. It has been shown to possess a number of biological activities, including anti-inflammatory, anti-microbial, and anti-tumor activities. It has also been studied for its potential use as an anti-diabetic agent, as it has been shown to reduce glucose levels in diabetic mice. In addition, this compound has been studied for its potential use as an antioxidant, as it has been shown to reduce oxidative stress in cells.

Mechanism of Action

The exact mechanism of action of N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methanesulfonylbenzamide is not yet fully understood. However, it is believed to act by inhibiting the enzyme dihydrofolate reductase (DHFR), which is involved in the synthesis of thymidine, a building block of DNA. This inhibition of DHFR leads to a decrease in the production of thymidine, which in turn leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of a number of different types of cancer cells, including breast, lung, and prostate cancer cells. In addition, this compound has been shown to reduce inflammation in animal models, as well as to reduce oxidative stress in cells.

Advantages and Limitations for Lab Experiments

N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methanesulfonylbenzamide has a number of advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and is stable at room temperature. In addition, it is non-toxic and has low solubility in water, making it relatively safe to use in experiments. However, one of the main limitations is that it is not highly soluble in organic solvents, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methanesulfonylbenzamide research. One possible direction is to further investigate its potential use as an anti-diabetic agent, as well as its potential use as an anti-inflammatory and anti-tumor agent. In addition, further research into its mechanism of action could lead to the development of more effective and targeted therapies. Finally, further research into its pharmacokinetics and pharmacodynamics could lead to the development of more efficient and effective delivery systems.

Synthesis Methods

N-[4-(2,5-dimethoxyphenyl)-1,3-thiazol-2-yl]-3-methanesulfonylbenzamide can be synthesized by a two-step process starting with the reaction of 2,5-dimethoxyphenyl thiazole and 3-methanesulfonylbenzamide in the presence of a base, such as sodium hydroxide. The resulting product is then reacted with a strong acid, such as hydrochloric acid, to form the desired compound. The reaction is shown in the figure below.